Cas no 14901-16-7 (Thiourea,N-phenyl-N'-2-thiazolyl-)

• Product Name: Thiourea,N-phenyl-N'-2-thiazolyl-
• CAS No: 14901-16-7
• MF: C₁₀H₉N₃S₂
• MW: 235.328558683395
• MDL: MFCD00005321
• CID: 160710
• PubChem ID: 719408
• Update Time: 2025-06-13

Thiourea,N-phenyl-N'-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-phenyl-N'-2-thiazolyl-
• 1-phenyl-3-(1,3-thiazol-2-yl)thiourea
• 1-phenyl-3-(2-thiazolyl)-2-thiourea
• 1-Phenyl-3-(2-thiazolyl)thiourea
• 1-Phenyl-3-(thiazol-2-yl)thiourea
• EINECS 238-970-4
• N-(3-methylpyridin-2-yl)-N'-phenyl-thiourea
• N-phenyl-N'-(2-thiazolyl) thiourea
• N-phenyl-N'-(thiazol-2-yl)thiourea
• PHENYLTHIAZOLYLTHIOUREA
• Thiourea,N-phenyl-N'-2-thiazolyl
• Urea,1-phenyl-3-(2-thiazolyl)-2-thio
• U-14624
• n-phenyl-n’-2-thiazolyl-thioure
• 1-phenyl-3-(2-thiazolyl)-2-thio-ure
• Urea, 1-phenyl-3-(2-thiazolyl)-2-thio.
• N-Phenyl-N'-(2-thiazolyl)thiourea
• Lopac-P-4015
• NCGC00015811-03
• AKOS001571131
• NCGC00015811-01
• NSC-139257
• Thiourea, 1-phenyl-3-(2-thiazolyl)-2-
• EU-0100898
• P 4015
• cid_719408
• A808834
• Tox21_500898
• DTXSID20164153
• NCGC00015811-04
• NCGC00261583-01
• BDBM114545
• HMS2886G14
• PD015136
• SR-01000076066-3
• NCGC00094214-01
• U 14624
• FT-0637155
• 1-Phenyl-3-thiazol-2-yl-thiourea
• NCGC00094214-02
• N-Phenyl-N'-(1,3-thiazol-2-yl)thiourea
• NCGC00015811-05
• Urea, 1-phenyl-3-(2-thiazolyl)-2-thio-
• CCG-53204
• Lopac0_000898
• NSC139257
• SCHEMBL1321656
• Thiourea, N-phenyl-N'-2-thiazolyl-
• SMR000528602
• BRN 0789556
• U-14,624
• SR-01000076066-1
• NS00024876
• SR-01000076066
• CHEMBL1256364
• NSC 139257
• LP00898
• UNII-YLB873BH59
• NCGC00015811-02
• SDCCGSBI-0050873.P002
• MFCD00005321
• 1-henyl-3-(thiazol-2-l)hiourea
• HMS3262D18
• MS-7715
• YLB873BH59
• N-Phenyl-N'-(1,3-thiazol-2-yl)thiourea #
• Prestwick_76
• 14901-16-7
• MLS000766102
• GCZZOZBWAZHCAN-UHFFFAOYSA-N
• HY-125796
• DB-042964
• DTXCID4086644
• CS-0099356

• MDL： MFCD00005321
• Inchi： 1S/C10H9N3S2/c14-9(13-10-11-6-7-15-10)12-8-4-2-1-3-5-8/h1-7H,(H2,11,12,13,14)
• InChI Key： GCZZOZBWAZHCAN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 235.02400
• Monoisotopic Mass: 235.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.4
• Topological Polar Surface Area: 97.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.3479 (rough estimate)
• Melting Point: 183-185 °C (dec.)(lit.)
• Boiling Point: 370.8°Cat760mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.5500 (estimate)
• PSA: 97.28000
• LogP: 3.09800
• Solubility: Not determined

Thiourea,N-phenyl-N'-2-thiazolyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• RTECS：YU1398000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22; R37/38; R41

Additional information on Thiourea,N-phenyl-N'-2-thiazolyl-

Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7): A Comprehensive Overview

Thiourea, N-phenyl-N'-2-thiazolyl-, with the chemical identifier CAS No. 14901-16-7, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The combination of a thiourea backbone with phenyl and thiazole substituents endows it with distinct chemical reactivity and potential biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7) consists of a central sulfur atom double-bonded to a nitrogen atom, with one nitrogen atom further connected to a phenyl group and another to a thiazole ring. This arrangement creates a highly reactive system that can participate in various chemical transformations, including nucleophilic substitutions and metal coordination. Such reactivity is leveraged in synthetic chemistry to develop complex molecules with tailored properties.

In recent years, the pharmaceutical industry has shown increasing interest in thiourea derivatives due to their potential as bioactive compounds. The presence of both nitrogen and sulfur atoms in the structure allows for interactions with biological targets such as enzymes and receptors, which are crucial for drug action. Specifically, the phenyl and thiazole moieties can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most promising applications of Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7) lies in its role as an intermediate in the synthesis of antiviral and anticancer agents. Researchers have reported its use in developing compounds that exhibit inhibitory effects on viral proteases and kinases, which are essential for viral replication and survival. Additionally, its structural framework has been explored in creating small-molecule inhibitors targeting specific cancer pathways, demonstrating its potential as a lead compound in oncology research.

The synthesis of Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7) involves multi-step organic reactions that highlight the compound's synthetic utility. Typically, it is prepared through the condensation of phenylisothiocyanate with thioamides or through nucleophilic addition reactions involving thiourea derivatives. These synthetic routes underscore the compound's versatility and its suitability for further functionalization to produce more complex derivatives with enhanced biological activity.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated that derivatives of thiourea, including those featuring a phenyl and thiazole moiety, can exhibit significant therapeutic effects against various diseases. For instance, certain analogs have shown promise in reducing inflammation and oxidative stress, which are key pathological mechanisms underlying conditions such as neurodegenerative disorders and cardiovascular diseases.

Moreover, the structural features of Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7) make it an attractive candidate for developing drugs with improved pharmacokinetic properties. The balance between lipophilicity and polarizability inherent in its structure can enhance drug solubility and membrane permeability, critical factors for achieving effective therapeutic concentrations at target sites. This characteristic is particularly important for oral formulations where bioavailability plays a pivotal role.

In conclusion, Thiourea, N-phenyl-N'-2-thiazolyl- (CAS No. 14901-16-7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural composition and reactivity make it a valuable building block for designing novel therapeutic agents targeting various diseases. As ongoing research continues to uncover new biological functions and synthetic possibilities, this compound is poised to remain at the forefront of medicinal chemistry innovation.